Cas no 5342-03-0 (1-Butanamine,N-[2-[(2-phenylethyl)thio]ethyl]-)

1-Butanamine,N-[2-[(2-phenylethyl)thio]ethyl]- structure
5342-03-0 structure
Product Name:1-Butanamine,N-[2-[(2-phenylethyl)thio]ethyl]-
CAS No:5342-03-0
MF:C14H23NS
MW:237.404122591019
CID:386973
PubChem ID:220012
Update Time:2025-04-19

1-Butanamine,N-[2-[(2-phenylethyl)thio]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanamine,N-[2-[(2-phenylethyl)thio]ethyl]-
    • N-[2[(2-PHENYLETHYL)THIO]ETHYL]BUTYLAMINE
    • n-{2-[(2-phenylethyl)sulfanyl]ethyl}butan-1-amine
    • 5342-03-0
    • NSC-2173
    • DTXSID30968088
    • NSC2173
    • Inchi: 1S/C14H23NS/c1-2-3-10-15-11-13-16-12-9-14-7-5-4-6-8-14/h4-8,15H,2-3,9-13H2,1H3
    • InChI Key: MLWANKYCYYVCLZ-UHFFFAOYSA-N
    • SMILES: S(CCC1C=CC=CC=1)CCNCCCC

Computed Properties

  • Exact Mass: 237.15529
  • Monoisotopic Mass: 237.15512
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 3.7

Experimental Properties

  • Density: 0.972
  • Boiling Point: 355.4°Cat760mmHg
  • Flash Point: 168.8°C
  • Refractive Index: 1.528
  • PSA: 12.03
  • LogP: 3.74290
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